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Compound of Interest

2,5-dichlorobenzoic acid Methyl!
Compound Name:
ester

L Get Quote

Cat. No.: B1144105

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents is paramount. This guide provides detailed procedures for the proper
disposal of 2,5-dichlorobenzoic acid methyl ester (CAS No: 2905-69-3), ensuring the safety
of laboratory personnel and the protection of the environment.

Chemical and Physical Properties

Understanding the properties of a substance is the first step toward safe handling and disposal.
The key quantitative data for 2,5-dichlorobenzoic acid methyl ester are summarized in the
table below.

Property Value

Molecular Formula

CsHsCl202

Molecular Weight 205.03 g/mol [1][2]
Appearance Solid[1]

Melting Point 37 - 40 °C[1]

Boiling Point 265.2 £ 20.0 °C (Predicted)[1]
Flash Point > 113 °C (Closed cup)[1]
CAS Number 2905-69-3[1][2][3][4][5]
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Hazard Profile

2,5-Dichlorobenzoic acid methyl ester presents several hazards that must be managed
throughout its lifecycle in the laboratory, including disposal.

e Human Health: It is harmful if swallowed and may cause drowsiness or dizziness[1]. It is also
known to cause skin and serious eye irritation[6][7].

o Environmental Hazards: This chemical is toxic to aquatic life with long-lasting effects[1].
Therefore, it is crucial to prevent its release into the environment[1].

Step-by-Step Disposal Protocol

The proper disposal of 2,5-dichlorobenzoic acid methyl ester is a critical process that must
be conducted in compliance with all local, regional, and national regulations. The following
steps provide a general guideline for its disposal.

1. Waste ldentification and Classification:

» Before disposal, it is mandatory for the chemical waste generator to classify the waste
according to hazardous waste regulations[8].

o Consult with your institution's Environmental Health and Safety (EHS) department and a
licensed waste disposal company to determine the appropriate waste code[9].

2. Waste Segregation and Collection:

o Collect waste 2,5-dichlorobenzoic acid methyl ester in its original container or a
compatible, properly labeled container[1].

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
EHS department[1]. As a halogenated organic compound, it should typically be segregated
with other halogenated solvent waste[10].

o Ensure the waste container is kept tightly closed except when adding waste.

3. Storage of Chemical Waste:
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» Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated[8].

e The storage area should be away from incompatible materials, such as strong oxidizing
agents[3][9].

4. Spill and Emergency Procedures:
 In the event of a small spill, use an absorbent material (e.g., cloth, fleece) to wipe it up[9].

o For larger spills, contain the spill by diking the area. Absorb the spilled material with
vermiculite, dry sand, or earth and place it into a suitable container for disposal[9].

» Following the cleanup of any spill, thoroughly clean the surface to remove any residual
contamination[9].

o Never return spilled material to the original container for re-use[9].
« |tis imperative to prevent the spilled chemical from entering the environment[8].
5. Final Disposal:

» Arrange for the collection of the chemical waste by a licensed and reputable hazardous
waste disposal company[4][9].

e The recommended disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing to neutralize harmful emissions[6].

e Crucially, do not discharge 2,5-dichlorobenzoic acid methyl ester or its containers into
sewer systems or waterways[4][6][11].

e Handle uncleaned, empty containers as you would the product itself and dispose of them as
unused product[1].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,5-
dichlorobenzoic acid methyl ester.
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Caption: Disposal workflow for 2,5-dichlorobenzoic acid methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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